Cas no 2100306-53-2 (Bis-PEG4-t-butyl ester)

• Product Name: Bis-PEG4-t-butyl ester
• CAS No: 2100306-53-2
• MF: C₂₀H₃₈O₈
• MW: 406.510927677155
• CID: 4638464
• PubChem ID: 118796280
• Update Time: 2025-06-15

Bis-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Bis-PEG4-t-butyl ester
• OtBu-PEG4-OtBu
• 4,7,10,13-Tetraoxahexadecanedioic acid, 1,16-bis(1,1-dimethylethyl) ester
• 2100306-53-2
• MS-26974
• CS-0148268
• 1,16-di-tert-butyl 4,7,10,13-tetraoxahexadecanedioate
• BP-23653
• AKOS040757285
• Di-tert-butyl 4,7,10,13-tetraoxahexadecane-1,16-dioate
• tert-butyl 3-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]propanoate
• G60974
• Di-tert-butyl4,7,10,13-tetraoxahexadecane-1,16-dioate
• COOH-PEG4-COOtBu
• HY-132067
• DA-71555

• Inchi： 1S/C20H38O8/c1-19(2,3)27-17(21)7-9-23-11-13-25-15-16-26-14-12-24-10-8-18(22)28-20(4,5)6/h7-16H2,1-6H3
• InChI Key： BEMRKFMWPQHBBR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCOCCOCCOCCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 406.25666817g/mol
• Monoisotopic Mass: 406.25666817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.5Ų

Additional information on Bis-PEG4-t-butyl ester

Bis-PEG4-t-butyl Ester: A Versatile Platform for Advanced Biomedical Applications

Bis-PEG4-t-butyl ester, a derivative of polyethylene glycol (PEG), has emerged as a critical component in modern biomedical research due to its unique chemical properties and functional versatility. The CAS No. 2100306-53-2 compound represents a bifunctional molecule with two PEG4 chains connected via a t-butyl ester linkage, enabling its application in diverse fields such as drug delivery systems, nanoparticle functionalization, and biocompatible polymer engineering. Recent studies have highlighted its potential as a PEGylation agent for improving the pharmacokinetic profile of therapeutic proteins and peptides, while its hydrophilic character and low immunogenicity make it particularly suitable for in vivo applications.

One of the most significant advancements in the field of PEG derivatives is the development of Bis-PEG4-t-butyl ester as a crosslinking agent for constructing polymeric nanocarriers. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that this compound can effectively enhance the stability of liposomal drug delivery systems by forming a hydrophilic shell that reduces opsonization and prolongs circulation time. The PEG4 chains provide steric hindrance, while the t-butyl ester groups act as a temporary protective layer, preventing premature degradation in biological environments.

Recent breakthroughs in biocompatible polymer engineering have further expanded the utility of Bis-PEG4-t-butyl ester. Researchers at the University of California, San Francisco, reported in 2024 that this compound can be used to create PEGylated hydrogels with tunable mechanical properties, which are ideal for 3D cell culture models and regenerative medicine applications. The PEG4 segments contribute to the hydrophilicity of the matrix, while the t-butyl ester groups allow for controlled hydrolysis, enabling the release of bioactive molecules in a time-dependent manner.

In the realm of targeted drug delivery, Bis-PEG4-t-butyl ester has shown promise as a conjugation reagent for attaching therapeutic agents to nanoparticles and liposomes. A 2023 study in Nature Nanotechnology highlighted its ability to improve the solubility of hydrophobic drugs by forming a hydrophilic corona around the nanocarrier. The PEG4 chains reduce nonspecific interactions with biological systems, while the t-butyl ester groups provide a reversible linkage that can be cleaved under physiological conditions to release the drug payload.

The synthetic versatility of Bis-PEG4-t-butyl ester has also made it a valuable tool in drug conjugation chemistry. Its ester linkage allows for site-specific modification of therapeutic molecules, enabling the creation of PEGylated therapeutics with enhanced stability and reduced immunogenicity. A 2024 review in Pharmaceutical Research emphasized the role of this compound in the development of PEGylated antibodies and PEGylated peptides, which are now widely used in monoclonal antibody therapies and peptide-based drug delivery systems.

From a biocompatibility perspective, Bis-PEG4-t-butyl ester has been extensively tested in in vivo models to ensure its safety for clinical applications. Studies published in 2023 and 2024 in Biomaterials and ACS Biomaterials Science & Engineering demonstrated that this compound exhibits minimal toxicity and does not induce immune responses in animal models. The PEG4 chains act as a shielding layer, preventing the recognition of the therapeutic payload by the immune system, while the t-butyl ester groups ensure the stability of the conjugate during storage and transportation.

Recent advances in nanoparticle engineering have further expanded the applications of Bis-PEG4-t-butyl ester. Researchers at MIT have developed PEGylated polymeric nanoparticles using this compound as a crosslinking agent, which show improved targeting efficiency and drug release kinetics. The PEG4 chains enhance the circulation time of the nanoparticles, while the t-butyl ester groups provide a cleavable linkage that can be activated in the tumor microenvironment to release the therapeutic payload.

Looking ahead, the potential applications of Bis-PEG4-t-butyl ester are expected to grow as researchers continue to explore its role in advanced drug delivery systems and biocompatible materials. Its functional versatility and chemical stability make it a promising candidate for next-generation therapeutics, including PEGylated gene delivery vectors and PEGylated imaging agents. As the field of biomedical engineering continues to evolve, Bis-PEG4-t-butyl ester is likely to play an increasingly important role in the development of innovative therapies and targeted drug delivery systems.